Cas no 587-47-3 (Ethyl 2-(3-fluorophenyl)acetate)

• Product Name: Ethyl 2-(3-fluorophenyl)acetate
• CAS No: 587-47-3
• Molecular Formula: C₁₀H₁₁FO₂
• Molecular Weight: 182.1915
• MDL: MFCD11555043
• CID: 1036059
• PubChem ID: 11735538

Ethyl 2-(3-fluorophenyl)acetate Properties

Names and Identifiers

• Ethyl 2-(3-fluorophenyl)acetate
• 3-fluorophenylacetic acid ethyl ester
• Benzeneacetic acid,3-fluoro-,ethyl ester
• ethyl2-(3-fluorophenyl)acetate
• ethyl 3-fluorophenylacetate
• Ethyl (3-fluorophenyl)acetate
• PCRDXLQMKAJOMZ-UHFFFAOYSA-N
• 8719AB
• RP24328
• (3-Fluorophenyl)acetic acid ethyl ester
• AK115566
• Benzeneacetic acid, 3-fluoro-, ethyl ester
• AS-60136
• AB7209
• CS-0151602
• SCHEMBL2485584
• DTXSID80471294
• 587-47-3
• AKOS008949033
• J-520601

• MDL： MFCD11555043
• InChIKey： PCRDXLQMKAJOMZ-UHFFFAOYSA-N
• Inchi： 1S/C10H11FO2/c1-2-13-10(12)7-8-4-3-5-9(11)6-8/h3-6H,2,7H2,1H3
• SMILES： FC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 182.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 182.07430775g/mol
• Heavy Atom Count: 13
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.93130
• PSA: 26.30000
• Refractive Index: 1.487
• Boiling Point: 223.97°C at 760 mmHg
• Flash Point: 86.882°C
• Density: 1.118